Cas no 159634-59-0 (tert-Butyl 3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate)

• Product Name: tert-Butyl 3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate
• CAS No: 159634-59-0
• MF: C₁₈H₂₃NO₃
• MW: 301.380125284195
• MDL: MFCD03701251
• CID: 834659
• PubChem ID: 18673579
• Update Time: 2025-05-26

tert-Butyl 3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate
• N-BOC-1-[4-SPIRO-PIPERIDINE]-3-INDANONE
• Spiro[1H-indene-1,4'-piperidine]-1'-carboxylic acid, 2,3-dihydro-3-oxo- 1,1-dimethyl ethyl ester
• tert-butyl 3-oxospiro[2H-indene-1,4'-piperidine]-1'-carboxylate
• Caboxylate
• 1'-Boc-3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]
• tert-butyl 3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-car
• 2,3-Dihydro-3-oxo-spiro[1H-indene-1,4'-piperidine]-1'-carboxylic acid tert-butyl ester
• 2,3-dihydro-3-oxo-spiro[1H-indene-1,4'-piperidine]-1'-carboxylic acid 1,1-dimethylethyl ester
• Spiro[1H-indene-1,4'-piperidine]-1'-carboxylic acid, 2,3-dihydro-3-oxo-, 1,1-dimethylethyl ester
• 1 inverted exclamation mark -Boc-3-oxo-2,3-dihydrospiro[indene-1,4 inverted exclamation mark -piperidine]
• SCHEMBL1221984
• tert-Butyl 1-oxospiro[indane-3,4'-piperidine]-1'-carboxylate
• tert-butyl3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate
• BCP26558
• 159634-59-0
• TERT-BUTYL 3-OXO-2,3-DIHYDROSPIRO[INDENE-1,4-PIPERIDINE]-1-CARBOXYLATE
• AKOS015841263
• DB-001084
• MFCD03701251
• CS-0038786
• tert-Butyl 3-oxo-2,3-dihydro-1'H-spiro[indene-1,4'-piperidine]-1'-carboxylate
• 1'-(tert-Butoxycarbonyl)-spiro[indane-3,4'-piperidine]-1-one
• DTXSID80595484
• OWYHAYAJHNQBGG-UHFFFAOYSA-N
• SY123071
• SB33981
• tert-Butyl 3-oxo-2,3-dihydrospiro[indene-1,4\\'-piperidine]-1\\'-carboxylate
• AS-74635

• MDL： MFCD03701251
• Inchi： 1S/C18H23NO3/c1-17(2,3)22-16(21)19-10-8-18(9-11-19)12-15(20)13-6-4-5-7-14(13)18/h4-7H,8-12H2,1-3H3
• InChI Key： OWYHAYAJHNQBGG-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2(C1)CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 301.16800
• Monoisotopic Mass: 301.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 439.8°C at 760 mmHg
• Flash Point: 219.8°C
• Refractive Index: 1.57
• PSA: 46.61000
• LogP: 3.47960

tert-Butyl 3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P302+P352-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on tert-Butyl 3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate

tert-Butyl 3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate (CAS No. 159634-59-0): An Overview of a Versatile Compound in Modern Pharmaceutical Research

tert-Butyl 3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate (CAS No. 159634-59-0) is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of spirocyclic compounds, which are characterized by the presence of a spiro center where two rings share a single atom. The tert-butyl group and the carboxylate moiety contribute to its stability and reactivity, making it an attractive candidate for various applications in drug discovery and development.

The spiro[indene-1,4'-piperidine] framework of this compound is particularly noteworthy. Spiro[indene] derivatives have been extensively studied for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. The piperidine ring, a common structural motif in many bioactive molecules, further enhances the compound's potential as a therapeutic agent. Recent research has highlighted the importance of spirocyclic compounds in modulating specific biological targets, such as G protein-coupled receptors (GPCRs) and ion channels.

One of the key areas of interest for tert-Butyl 3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate is its role in central nervous system (CNS) disorders. Studies have shown that this compound can effectively cross the blood-brain barrier (BBB), making it a promising candidate for treating neurological conditions such as Alzheimer's disease and Parkinson's disease. The ability to penetrate the BBB is crucial for drugs targeting the CNS, as many potential therapeutics fail to reach their intended sites of action due to poor permeability.

In addition to its potential in neurological disorders, tert-Butyl 3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and multiple sclerosis are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that this compound can inhibit pro-inflammatory cytokines and reduce oxidative stress, thereby mitigating the inflammatory response.

The pharmacokinetic profile of tert-Butyl 3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate is another important aspect that has been studied extensively. Its stability under physiological conditions and its metabolic pathways have been characterized using advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided valuable insights into the compound's bioavailability and metabolism, which are critical factors in drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-Butyl 3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate in human subjects. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic parameters. These findings have paved the way for further clinical investigations to explore its therapeutic potential in various disease indications.

Moreover, the synthetic accessibility of tert-Butyl 3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate has been improved through recent advancements in organic synthesis. Novel synthetic routes have been developed that enhance yield and purity while reducing environmental impact. These improvements have made it more feasible to produce this compound on a larger scale for both research and commercial purposes.

In conclusion, tert-Butyl 3-oxo-2,3-dihydrospiro[indene-1,4'-piperidine]-1'-carboxylate (CAS No. 159634-59-0) represents a promising compound with a wide range of potential applications in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds significant promise for addressing unmet medical needs in various disease areas.